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Compound of Interest

Compound Name: Secnidazole-d6

Cat. No.: B584328 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of Secnidazole-d6, a deuterated analog of the

antiprotozoal agent Secnidazole. The following procedural guidance is based on the safety

data sheets (SDS) for the parent compound, Secnidazole, and general best practices for

handling deuterated compounds.

Hazard Identification and Personal Protective
Equipment (PPE)
Secnidazole is classified as harmful if swallowed, causes skin irritation, and serious eye

irritation, and may cause respiratory irritation.[1][2][3] It is crucial to handle Secnidazole-d6
with the same level of caution.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification

Eye Protection

Safety goggles with side-shields. A face shield

may be required in situations with a risk of

splashing.[1][4]

Hand Protection Protective gloves (e.g., nitrile rubber).[1][4]

Skin and Body Protection

Impervious clothing, such as a lab coat.

Protective boots may be necessary for larger

quantities.[1][4]

Respiratory Protection

A suitable respirator should be used if dust or

aerosols are generated and ventilation is

inadequate.[1][4]

Operational Plan for Safe Handling
Adherence to a strict operational workflow is critical to minimize exposure and ensure a safe

laboratory environment.

Step-by-Step Handling Protocol:

Preparation:

Ensure adequate ventilation in the handling area. A local exhaust system is

recommended.[4]

Verify the availability and functionality of an accessible safety shower and eye wash

station.[1]

Don all required personal protective equipment before handling the compound.[1][4]

Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Prevent contact with skin, eyes, and clothing.[4]
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Wash hands and face thoroughly after handling.[1][4]

Do not eat, drink, or smoke in the handling area.[1]

Store in a well-ventilated place and keep the container tightly closed.[1]

In Case of Exposure:

If on Skin: Immediately wash with plenty of soap and water.[1] Remove contaminated

clothing and wash it before reuse.[1]

If Inhaled: Move the victim to fresh air and keep them at rest in a comfortable breathing

position.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[1]

If Swallowed: Rinse the mouth and immediately call a doctor.[2]

Disposal Plan
Proper disposal of Secnidazole-d6 and any contaminated materials is essential to prevent

environmental contamination.

Waste Disposal Protocol:

Collection:

Collect waste Secnidazole-d6 and any contaminated materials (e.g., gloves, absorbent

paper) in a designated, labeled, and sealed container.

Disposal:

Dispose of the contents and container in accordance with local, state, and federal

regulations.[1]

Do not allow the product to enter drains, water courses, or the soil.[1]
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For spills, absorb the substance with a liquid-binding material like diatomite or universal

binders, decontaminate surfaces with alcohol, and dispose of the contaminated material

as hazardous waste.[1]

Physical and Chemical Properties
Property Value

Chemical Formula C₇H₅D₆N₃O₃

Molecular Weight 191.22 g/mol

Appearance Creamy White Crystalline Powder

Solubility Soluble in water

Melting Point 76°C

Storage Temperature Ambient

Note: The physical and chemical properties are for the parent compound Secnidazole and are

expected to be very similar for Secnidazole-d6.
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Caption: Workflow for the safe handling of Secnidazole-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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